Cas no 891113-12-5 (N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}cyclohexanecarboxamide)

• Product Name: N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}cyclohexanecarboxamide
• CAS No: 891113-12-5
• MF: C₂₃H₂₂N₆O
• MW: 398.460383892059
• CID: 6233800
• PubChem ID: 7532689
• Update Time: 2025-07-15

N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}cyclohexanecarboxamide
• F2508-1071
• SR-01000913362
• SR-01000913362-1
• AKOS024654540
• N-[3-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]cyclohexanecarboxamide
• 891113-12-5
• N-(3-(3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)cyclohexanecarboxamide
• N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}cyclohexanecarboxamide

• Inchi： 1S/C23H22N6O/c30-23(17-5-2-1-3-6-17)25-19-8-4-7-18(15-19)20-9-10-21-26-27-22(29(21)28-20)16-11-13-24-14-12-16/h4,7-15,17H,1-3,5-6H2,(H,25,30)
• InChI Key： LKLRWJDOKQVTFC-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1)NC1C=CC=C(C2C=CC3=NN=C(C4C=CN=CC=4)N3N=2)C=1

Computed Properties

• Exact Mass: 398.18550935g/mol
• Monoisotopic Mass: 398.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 85.1Ų

Additional information on N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}cyclohexanecarboxamide

Comprehensive Overview of N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}cyclohexanecarboxamide (CAS No. 891113-12-5)

The compound N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}cyclohexanecarboxamide (CAS No. 891113-12-5) is a highly specialized heterocyclic organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridinyl-triazolopyridazine core linked to a cyclohexanecarboxamide moiety, has garnered attention for its potential applications in drug discovery and targeted therapy. Researchers are particularly interested in its kinase inhibition properties, which could pave the way for novel treatments in oncology and inflammatory diseases.

In recent years, the demand for small-molecule inhibitors like N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}cyclohexanecarboxamide has surged, driven by advancements in precision medicine and personalized therapeutics. This compound’s ability to modulate specific signaling pathways makes it a promising candidate for addressing unmet medical needs. For instance, its potential role in cancer immunotherapy aligns with the growing focus on immune checkpoint inhibitors and combination therapies. Additionally, its structural versatility allows for further derivatization, enhancing its applicability in high-throughput screening assays.

From a synthetic chemistry perspective, the preparation of CAS No. 891113-12-5 involves multi-step organic transformations, including cyclization and amide coupling reactions. The compound’s physicochemical properties, such as solubility and stability, are critical for its bioavailability and pharmacokinetic profile. Researchers often explore structure-activity relationships (SAR) to optimize its efficacy and reduce off-target effects. This approach is particularly relevant in the context of AI-driven drug design, where computational models predict binding affinities and molecular interactions.

The pharmacological potential of N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}cyclohexanecarboxamide extends beyond oncology. Its anti-inflammatory and neuroprotective properties are being investigated for conditions like neurodegenerative diseases and autoimmune disorders. Given the rising prevalence of these conditions globally, the compound’s mechanistic insights could contribute to next-generation therapeutics. Moreover, its selective inhibition of certain enzymes positions it as a valuable tool for mechanistic studies in cell biology and signal transduction.

In the context of intellectual property and patent landscapes, CAS No. 891113-12-5 has been referenced in several biotech and pharma patents, highlighting its commercial viability. The compound’s scalable synthesis and regulatory compliance further bolster its appeal for industrial applications. As the scientific community continues to explore its therapeutic potential, collaborations between academia and industry are expected to accelerate its development.

For researchers seeking high-purity reference standards, N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}cyclohexanecarboxamide is available through specialized chemical suppliers. Quality control measures, including HPLC and NMR validation, ensure its suitability for in vitro and in vivo studies. The compound’s stability under various conditions is also a key consideration for long-term storage and transportation.

In summary, N-{3-3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylphenyl}cyclohexanecarboxamide (CAS No. 891113-12-5) represents a cutting-edge research chemical with multifaceted applications. Its integration into drug development pipelines and biomedical research underscores its importance in addressing complex health challenges. As scientific innovation progresses, this compound is poised to play a pivotal role in shaping the future of therapeutic interventions.